3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-Cyano-4’-(4-methylpiperazinomethyl) benzophenone” consists of a benzophenone core with a cyano group at the 3-position and a 4-methylpiperazinomethyl group at the 4’-position .Physical And Chemical Properties Analysis
The compound has a density of 1.2g/cm3 and a boiling point of 498ºC at 760 mmHg . The exact mass is 319.16800 and the LogP value is 2.41248 . Unfortunately, the melting point is not available .Scientific Research Applications
Metabolism and Environmental Impact
Benzophenone-3, a structurally related compound, has been studied for its metabolism by liver microsomes and its impact on endocrine-disrupting activity. Research indicates that benzophenone-3 and its metabolites exhibit estrogenic and anti-androgenic activities, raising concerns about their potential effects on human health and the environment (Watanabe et al., 2015). Another study on the photocatalytic degradation of Benzophenone-3 using titanium dioxide indicates the environmental persistence and potential for removal of such compounds from water sources, suggesting methods to mitigate their environmental impact (Wang et al., 2019).
Toxicity and Human Exposure
The occurrence of benzophenone-type UV filters in personal care products and their detection in various environmental matrices highlight the widespread human exposure and potential toxicological effects of these compounds. Studies have demonstrated the detection of benzophenone-3 in human plasma and urine, emphasizing the need for evaluating the risks associated with chronic exposure (Liao & Kannan, 2014). Moreover, the investigation of benzophenone-3's effects on reproduction in animal models suggests its potential as an endocrine disruptor, affecting reproductive health and development (Kim & Choi, 2014).
Analytical Methodologies
The development of analytical methodologies for the detection of UV filters in environmental samples, such as benzophenone derivatives in seawater, reflects the growing concern over their environmental presence and the need for effective monitoring strategies. These studies contribute to the understanding of the environmental fate and behavior of benzophenone compounds, facilitating the assessment of their ecological impact (Ku et al., 2020).
Properties
IUPAC Name |
3-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O/c1-22-9-11-23(12-10-22)15-16-5-7-18(8-6-16)20(24)19-4-2-3-17(13-19)14-21/h2-8,13H,9-12,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHFQOTBKKYQIRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20642961 |
Source
|
| Record name | 3-{4-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898783-50-1 |
Source
|
| Record name | 3-{4-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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